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Compound of Interest

Compound Name: Dicrotophos

Cat. No.: B1670484

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the regulatory status and safety
data for the organophosphate insecticide, Dicrotophos. The information is compiled from
international and national regulatory bodies and safety data sheets to support research and
development activities.

Regulatory Landscape

Dicrotophos is subject to a range of regulations globally due to its high toxicity. Its use is either
banned or severely restricted in many jurisdictions. The following tables summarize its current
regulatory standing.

International Conventions and Agreements
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Convention/Agreement Status of Dicrotophos

Summary of Action

Rotterdam Convention Banned

Dicrotophos is listed as a
banned pesticide, indicating
that international trade is
subject to the Prior Informed
Consent (PIC) procedure.[1][2]

[3]4]

Stockholm Convention Not Listed

Dicrotophos is not currently
listed as a Persistent Organic
Pollutant (POP) under the
Stockholm Convention.[5][6][7]

WHO Classification Class Ib (Highly Hazardous)

Classified as a highly
hazardous pesticide by the
World Health Organization.[8]

[9]

National and Regional Regulatory Status
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Jurisdiction

Regulatory Body Status Details

United States

Dicrotophos is a
restricted use
pesticide (RUP)
primarily used on
cotton.[10][11][12] It is
currently undergoing

registration review,

with the EPA
Environmental proposing mitigation
Protection Agency Restricted Use measures to address
(EPA) human health and

ecological risks.[10]
[13][14] These include
reducing application
rates, implementing
buffers, and updating
personal protective
equipment (PPE)
requirements.[13][14]

European Union

Dicrotophos is not an

approved active

substance for use in
European plant prot-ection

Not Approved products in the EU.

[15][16] A default

Maximum Residue

Level (MRL) of 0.01

mg/kg is in place.[15]

Commission

India

The import,

manufacture, sale,

transport, distribution,
Central Government Banned

and use of

Dicrotophos are

banned.[17]
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While approved for
use, a significant
percentage of
pesticides approved in
) Brazil, including some
) Approved (with
Brazil ANVISA o organophosphates,
restrictions) ]

are not approved in
other major
agricultural nations
like the EU and the

US.[18][19]

Safety and Toxicity Profile

Dicrotophos is a potent acetylcholinesterase inhibitor, which is the basis for its insecticidal
activity and its toxicity to other organisms, including humans.[16][20][21][22]

hvsical and Chemical :

Property Value Source

Yellow to brown liquid with a
Appearance ) [23]
mild ester odor.

Molecular Weight 237.21 g/mol [23]
Boiling Point 752°F (400°C) at 760 mmHg [23]
Specific Gravity 1.216 at 59°F (15°C) [23][24]
Vapor Pressure 1 x 10-> mmHg at 68°F (20°C)  [23]
Water Solubility Miscible [20][23]
Flash Point >175°F (>79.4°C) [23][24]

Toxicological Data
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Endpoint

Valuel/Observation

Species

Acute Oral Toxicity

Fatal if swallowed.[25]

Data not specified

Acute Dermal Toxicity

Fatal in contact with skin.[25]

Data not specified

Acute Inhalation Toxicity

Toxic if inhaled.[26] Fatal if
inhaled.[25]

Data not specified

Causes damage to organs.[26]

Primary Health Effects Severe cholinesterase Human
inhibitor.[20][22]
Weakness, headache,
tightness in chest, blurred
Symptoms of Acute vision, non-reactive pinpoint
Human

Overexposure

pupils, salivation, sweating,
nausea, vomiting, diarrhea,

and abdominal cramps.[22]

Carcinogenicity

EPA classification: 'Suggestive
Evidence of Carcinogenicity
but Not Sufficient to Assess
Human Carcinogenic
Potential.' Not classified as
carcinogenic by IARC, NTP,
OSHA, or ACGIH.[22]

Laboratory Animals

Reproductive Toxicity

Effects on reproductive
performance, pup survival, and
pup growth observed at high
dose levels that also showed
paternal toxicity.[22]

Rat

Ecotoxicological Data
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Organism Toxicity Level
Birds High
Aquatic Invertebrates High
Bees High

Source:[16]

Experimental Protocols and Methodologies

Detailed experimental protocols for the toxicological and environmental fate studies of
Dicrotophos are typically found within the full regulatory submission dossiers provided to
agencies like the EPA or in peer-reviewed scientific literature. These sources are often
proprietary or require subscriptions for access. However, the EPA's risk assessments for
Dicrotophos rely on a range of established methodologies.[10][14]

Types of Studies Conducted for Regulatory Assessment:

o Toxicity Tests: These studies evaluate a wide range of potential health outcomes in major
organ systems across different animal species, lifestages, durations, and routes of exposure.
[10]

» Neurotoxicity and Acetylcholinesterase (AChE) Inhibition Assays: For organophosphates,
neurotoxicity via AChE inhibition is a key effect. A 10% change in AChE levels is a common
benchmark in human health risk assessments.[10]

» Developmental Neurotoxicity (DNT) Studies: These experiments assess the potential for a
substance to impact the normal development of the nervous system during pregnancy or
childhood, using both animal and in vitro models.[10][14]

o Epidemiological Studies: These investigations analyze patterns and causes of health
outcomes in human populations exposed to the substance.[10]

o Dietary Exposure Evaluation: Models such as the Dietary Exposure Evaluation Model
(DEEM) are used to estimate exposure from food and drinking water.[12]
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Visualizations

The following diagrams illustrate key concepts related to Dicrotophos.

Dicrotophos
(Organophosphate)

Click to download full resolution via product page

Caption: Mechanism of action for Dicrotophos as an acetylcholinesterase inhibitor.
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Data Collection

Toxicity Studies
Epidemiology
Exposure Data

Hazard Identification Dose-Response Assessment Exposure Assessment

Identifying potential adverse Relating exposure level Estimating human exposure
health effects to health effects (dietary, occupational, etc.)

Risk Characterization

Integrating data to estimate
the nature and probability of harm

Risk Mitigation

Proposing measures to reduce
identified risks (e.g., label changes)

Regulatory Decision

e.g., Interim Decision,
Final Decision

Click to download full resolution via product page

Caption: Generalized workflow for an EPA human health risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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